5-(1-(2-Fluorobenzyl)azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: 5-[1-[(2-fluorophenyl)methyl]azetidin-3-yl]-3-(furan-2-yl)-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C16H14FN3O2.C2H2O4/c17-13-5-2-1-4-11(13)8-20-9-12(10-20)16-18-15(19-22-16)14-6-3-7-21-14;3-1(4)2(5)6/h1-7,12H,8-10H2;(H,3,4)(H,5,6)
• InChI Key: CIZMQSNUQNCMIR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC=CC=C2F)C3=NC(=NO3)C4=CC=CO4.C(=O)(C(=O)O)O
• Molecular Formula: C18H16FN3O6
• Molecular Weight: 389.3 g/mol
• CAS No.: 1428362-35-9

Description

5-(1-(2-Fluorobenzyl)azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole oxalate is a useful research compound. Its molecular formula is C18H16FN3O6 and its molecular weight is 389.339. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Compound Photochemistry

The photochemical reactions of heterocyclic compounds, including 1,3,4-oxadiazoles with furan, have been a subject of study. Research conducted by Tsuge, Oe, and Tashiro (1973) demonstrated that irradiating 2,5-diphenyl-1,3,4-oxadiazole with furan in benzene solution yields a 1:1 cycloadduct, highlighting the reactivity of such heterocyclic structures under photochemical conditions. This study suggests a potential for the development of novel photo-induced reactions and pathways for synthesizing heterocyclic compounds (Tsuge, Oe, & Tashiro, 1973).

Biological and Pharmacological Potential

The oxadiazole and furan derivatives exhibit a broad range of chemical and biological properties. A review by Siwach and Verma (2020) elaborated on the significant therapeutic potential of oxadiazole-containing compounds, including their antibacterial, antitumor, anti-viral, and antioxidant activities. This review underscores the importance of oxadiazole derivatives in drug development, highlighting their role as important synthons for creating new therapeutic agents (Siwach & Verma, 2020).

Tyrosinase Inhibition and Potential Applications

Irfan et al. (2022) investigated benzofuran appended oxadiazole molecules for their tyrosinase inhibition activity, employing an ultrasonic-assisted synthesis approach. Their findings revealed significant inhibitory effects, suggesting these molecules could be promising for applications in skin whitening and as anticancer agents against malignant melanoma. The study exemplifies the application of furan-oxadiazole hybrids in medicinal chemistry and pharmacology, showcasing their therapeutic scope and potential (Irfan et al., 2022).